Cas no 6518-91-8 (4-(Chloromethyl)meconin)

4-(Chloromethyl)meconin structure
4-(Chloromethyl)meconin structure
Product Name:4-(Chloromethyl)meconin
CAS No:6518-91-8
MF:C11H11ClO4
MW:242.655642747879
MDL:MFCD22423112
CID:1057151
PubChem ID:12577519
Update Time:2025-04-20

4-(Chloromethyl)meconin Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)-6,7-dimethoxy-3H-1-isobenzofuranone
    • 4-(Chloromethyl)meconin
    • 4-(chloromethyl)-6,7-dimethoxy-1(3H)-Isobenzofuranone
    • 4-(chloromethyl)-6,7-dimethoxy-3H-2-benzofuran-1-one
    • 4-chloroMethyl-6,7-diMethoxy-3H-isobenzofuran-1-one
    • 4-(Chloromethyl)-6,7-dimethoxyisobenzofuran-1(3H)-one
    • 4-(Chloromethyl)-6,7-dimethoxyphthalide
    • 5999AJ
    • TRA0061510
    • CM11040
    • AM807648
    • SY020136
    • 4-(chloromethyl)-6,7-dimethoxy-3H-2-
    • MFCD22423112
    • DB-357569
    • AC-25571
    • 4-(Chloromethyl)-6,7-dimethoxy-2-benzofuran-1(3H)-one
    • CS-0319640
    • AS-32080
    • 4-(Chloromethyl)-6 pound not7-dimethoxy-3H-1-isobenzofuranone
    • A867714
    • DTXSID30503170
    • AKOS024256989
    • 4-(chloromethyl)-6,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one
    • 6518-91-8
    • MDL： MFCD22423112
    • Inchi： 1S/C11H11ClO4/c1-14-8-3-6(4-12)7-5-16-11(13)9(7)10(8)15-2/h3H,4-5H2,1-2H3
    • InChI Key： AHWVGGSUPOUZPQ-UHFFFAOYSA-N
    • SMILES： ClCC1=CC(=C(C2C(=O)OCC=21)OC)OC

Computed Properties

  • Exact Mass: 242.0345865g/mol
  • Monoisotopic Mass: 242.0345865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 44.8

Experimental Properties

  • Density: 1.335±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 105-105.5 ºC (ethanol )
  • Solubility: Very slightly soluble (0.87 g/l) (25 º C),

4-(Chloromethyl)meconin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019095323-1g
4-(Chloromethyl)-6,7-dimethoxyisobenzofuran-1(3H)-one
 6518-91-8 95%
1g
 $325.48 2023-09-01
Alichem
A019095323-5g
4-(Chloromethyl)-6,7-dimethoxyisobenzofuran-1(3H)-one
 6518-91-8 95%
5g
 $965.94 2023-09-01
TRC
C369365-100mg
4-(Chloromethyl)meconin
 6518-91-8
100mg
 $ 201.00 2023-04-18
TRC
C369365-1g
4-(Chloromethyl)meconin
 6518-91-8
1g
 $ 1596.00 2023-04-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY020136-0.25g
4-(Chloromethyl)-6,7-dimethoxy-3H-1-isobenzofuranone
 6518-91-8 >95%
0.25g
 ¥774.67 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY020136-1g
4-(Chloromethyl)-6,7-dimethoxy-3H-1-isobenzofuranone
 6518-91-8 >95%
1g
 ¥1936.67 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY020136-5g
4-(Chloromethyl)-6,7-dimethoxy-3H-1-isobenzofuranone
 6518-91-8 >95%
5g
 ¥5810.02 2025-04-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D852425-5g
4-(Chloromethyl)-6,7-dimethoxy-3H-1-isobenzofuranone
 6518-91-8 ≥95%
5g
 5,229.00 2021-05-17
eNovation Chemicals LLC
D692385-0.25g
4-(Chloromethyl)-6,7-dimethoxy-3H-1-isobenzofuranone
 6518-91-8 >95%
0.25g
 $115 2024-07-20
eNovation Chemicals LLC
D692385-1g
4-(Chloromethyl)-6,7-dimethoxy-3H-1-isobenzofuranone
 6518-91-8 >95%
1g
 $265 2024-07-20

4-(Chloromethyl)meconin Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6518-91-8)4-(Chloromethyl)meconin
Order Number:A867714
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:07
Price ($):218.0
Email:sales@amadischem.com

4-(Chloromethyl)meconin Related Literature

Related Categories

6518-91-8 (4-(Chloromethyl)meconin) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:6518-91-8)4-(Chloromethyl)meconin
A867714
Purity:99%
Quantity:1g
Price ($):218.0
Email